1-(2,5-dimethylbenzyl)-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-N-(4-fluorophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-5-6-15(2)16(12-14)13-24-11-3-4-19(21(24)26)20(25)23-18-9-7-17(22)8-10-18/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: YNISFNPLBJHRDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

1-(2,5-dimethylbenzyl)-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
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Scientific Research Applications

HIV Integrase Inhibitors

Dihydropyridine derivatives have been studied for their potential as HIV integrase inhibitors, a key target in the treatment of AIDS. These compounds exhibit potent inhibition of the HIV-integrase-catalyzed strand transfer process, indicating their potential as antiviral agents. One compound of interest demonstrated favorable pharmacokinetics and no liabilities in several counterscreening assays, highlighting its potential clinical utility (Pace et al., 2007).

Met Kinase Inhibitors

Substituted dihydropyridine-3-carboxamides have been identified as potent and selective inhibitors of the Met kinase superfamily, with significant implications for cancer treatment. Structural modifications improved enzyme potency and solubility, and one analog demonstrated complete tumor stasis in a human gastric carcinoma model, leading to its advancement into clinical trials (Schroeder et al., 2009).

Synthesis of Dihydropyridine Derivatives

Research on the synthesis of dihydropyridine derivatives highlights the versatility of these compounds in creating biologically active molecules. For example, the development of new synthesis methods has enabled the creation of compounds with potential antibacterial and antifungal activities, further underscoring the utility of dihydropyridine derivatives in medicinal chemistry (Medvedeva et al., 2009).

Antimycobacterial Activity

Dihydropyridines with carboxamide groups have shown promising anti-tuberculosis activity, suggesting their potential in addressing infectious diseases. The synthesis of novel dihydropyridine derivatives and their screening against Mycobacterium species indicate the role these compounds can play in developing new therapeutic agents (Mohammadpour, 2012).